beta-D-Fructose 2-phosphate

Description

Beta-D-Fructose 2-phosphate is an organic compound involved in the fructose and mannose system . It is produced from beta-D-Fructose 2,6-bisphosphate by the enzyme fructose-2,6-bisphosphate 6-phosphatase [EC 3.1.3.54] . As a C-glycosyl compound, it features a sugar group bonded through carbon to another group via a C-glycosidic bond . It is considered an extremely weak base, essentially neutral based on its pKa .

The compound belongs to the broader class of organic compounds known as carbohydrates and carbohydrate conjugates . Its chemical formula is C6H13O9P, with an average weight of 260.1358 Da . The IUPAC name for beta-D-Fructose 2-phosphate is {[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}phosphonic acid . Synonyms include Fructofuranose 2-phosphate and beta-D-fructofuranose 2-phosphate .

A similar compound is D-fructofuranose 2-phosphate, also known as D-fructose 2-phosphoric acid, which is a metabolite found in Saccharomyces cerevisiae (Baker's yeast) . Another related compound is beta-D-fructose-1-phosphate, which, like beta-D-Fructose 2-phosphate, is involved in carbohydrate metabolism .

• CAS No.: 108102-98-3
• Product Name: beta-D-Fructose 2-phosphate
• Molecular Formula: C6H13O9P
• Molecular Weight: 260.14 g/mol
• IUPAC Name: [(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl] dihydrogen phosphate
• Standard InChI: InChI=1S/C6H13O9P/c7-1-3-4(9)5(10)6(2-8,14-3)15-16(11,12)13/h3-5,7-10H,1-2H2,(H2,11,12,13)/t3-,4-,5+,6+/m1/s1
• Standard InChIKey: PMTUDJVZIGZBIX-ZXXMMSQZSA-N
• SMILES: C(C1C(C(C(O1)(CO)OP(=O)(O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(O1)(CO)OP(=O)(O)O)O)O)O
• Synonyms: fructofuranose 2-phosphate; fructose-2-phosphate
• PubChem Compound: 193537
• Last Modified: Feb 18 2024